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Compound of Interest

Compound Name: Mexiletine-d6 Hydrochloride

Cat. No.: B589877

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of
Mexiletine-d6 hydrochloride, a deuterated analog of the Class IB antiarrhythmic agent,
Mexiletine. This guide is intended for researchers, scientists, and drug development
professionals who utilize stable isotope-labeled compounds in their work.

Mexiletine-d6 hydrochloride serves as an invaluable tool in analytical and bioanalytical
studies, primarily as an internal standard for the accurate quantification of Mexiletine in various
biological matrices.[1][2][3] Its near-identical physicochemical properties to the parent drug,
coupled with its distinct mass, make it the gold standard for isotope dilution mass spectrometry
(IDMS) based assays, such as liquid chromatography-mass spectrometry (LC-MS) and gas
chromatography-mass spectrometry (GC-MS).[1][2]

Core Chemical Properties

The fundamental chemical and physical properties of Mexiletine-d6 hydrochloride are
summarized in the table below. This data has been compiled from various reputable sources to
ensure accuracy and reliability.
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Property Value Source(s)

1,1,1,2,3,3-hexadeuterio-3-
Chemical Name (2,6-dimethylphenoxy)propan-

2-amine;hydrochloride

KOE-1173 D6 hydrochloride,

Synenyms Mexiletine D6 hydrochloride
CAS Number 1329835-60-0

Molecular Formula C11H12D6CINO

Molecular Weight 221.76 g/mol

Exact Mass 221.1453524 Da
Appearance Solid

Purity >98%

N Powder: -20°C for 3 years; In
Storage Conditions
solvent: -80°C for 1 year

Logical Relationship and Application

Mexiletine-d6 hydrochloride's primary role is as an internal standard in the quantitative
analysis of Mexiletine. The following diagram illustrates this fundamental relationship and its
application in a typical analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mexiletine-d6 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589877#chemical-properties-of-mexiletine-d6-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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